Cas no 84162-82-3 (1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one)

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one structure

84162-82-3 structure

Product Name:1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one

CAS No:84162-82-3

MF:C₁₄H₁₅F₂NO₂

MW:267.27121090889

MDL:MFCD00179440

CID:707081

PubChem ID:2740707

Update Time:2024-10-26

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-(2,4-Difluorobenzoyl)piperidin-1-yl)ethanone
- 1-Acetyl-4-(2',4'-difluorobenzoyl)piperidine
- (1-Acetylpiperidin-4-yl)(2,4-difluorophenyl)methanone
- 1-[4-(2,4-difluorobenzoyl)-1-piperidinyl]-1-ethanone
- 1-[4-(2,4-Difluorobenzoyl)piperidin-1-yl]ethanone
- Ethanone,1-[4-(2,4-difluorobenzoyl)-1-piperidinyl]-
- F9995-0071
- 1-[4-(2,4-Difluorobenzoyl)-1-piperidinyl]ethanone (ACI)
- Piperidine, 1-acetyl-4-(2,4-difluorobenzoyl)- (9CI)
- 1-[4-(2,4-Difluorobenzoyl)piperidin-1-yl]ethan-1-one
- 84162-82-3
- IDI1_017980
- 1-acetyl-4-(2,4-difluorobenzoyl)-piperidine
- Ethanone, 1-[4-(2,4-difluorobenzoyl)-1-piperidinyl]-; Piperidine, 1-acetyl-4-(2,4-difluorobenzoyl)- (9CI); 1-[4-(2,4-Difluorobenzoyl)piperidin-1-yl]ethanone
- VU0549281-1
- AC-6744
- BS-17609
- 1-(4-(2,4-difluoro-benzoyl)piperidin-1-yl)ethanone
- CS-0070916
- Maybridge3_006593
- 1-[4-(2,4-difluoro-benzoyl)-piperidin-1-yl]-ethanone
- Piperidine, 1-acetyl-4-(2,4-difluorobenzoyl)-
- DTXSID70372387
- EN300-235765
- AKOS015957560
- DB-046722
- HMS1449L15
- 4-(2',4'-difluorobenzoyl)-1-acetylpiperidine, AldrichCPR
- MFCD00179440
- 4-(2,4-difluorobenzoyl)-1-acetyl-piperidine
- SCHEMBL1838212
- 4-(2',4'-Difluorobenzoyl)-1-acetylpiperidine
- C14H15F2NO2
- 1-Acetyl-4-(2,4-difluorobenzoyl)piperidine
- Z1954801312
- AB04407
- 4-(2,4-difluorobenzoyl)-1-acetylpiperidine
- Oprea1_341734
- 1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one
- MDL： MFCD00179440
- Inchi： 1S/C14H15F2NO2/c1-9(18)17-6-4-10(5-7-17)14(19)12-3-2-11(15)8-13(12)16/h2-3,8,10H,4-7H2,1H3
- InChI Key： UGPWQEIGJWVJDR-UHFFFAOYSA-N
- SMILES： O=C(C1CCN(C(C)=O)CC1)C1C(F)=CC(F)=CC=1

Computed Properties

Exact Mass: 267.10700
Monoisotopic Mass: 267.10708505g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 353
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 37.4Å²

Experimental Properties

Color/Form: White to Yellow Solid
Melting Point: 97-98 °C
PSA: 37.38000
LogP: 2.34390

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Security Information

Signal Word：Warning
Hazard Statement： H315;H319;H335
Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
Storage Condition：2-8 °C

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X22915-1g	1-(4-(2,4-Difluorobenzoyl)piperidin-1-yl)ethanone	84162-82-3	98%	1g	¥543.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X22915-5g	1-(4-(2,4-Difluorobenzoyl)piperidin-1-yl)ethanone	84162-82-3	98%	5g	¥1898.0	2024-07-18
TRC	D447065-250mg	1-[4-(2,4-Difluorobenzoyl)piperidin-1-yl]ethanone	84162-82-3		250mg	$ 60.00	2022-06-05
TRC	D447065-1g	1-[4-(2,4-Difluorobenzoyl)piperidin-1-yl]ethanone	84162-82-3		1g	$ 110.00	2022-06-05
TRC	D447065-5g	1-[4-(2,4-Difluorobenzoyl)piperidin-1-yl]ethanone	84162-82-3		5g	$ 335.00	2022-06-05
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H33058-1g	1-Acetyl-4-(2',4'-difluorobenzoyl)piperidine, 96%	84162-82-3	4'-difluorobenzoyl)piperidine 96%	1g	57.80	2021-05-24
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H33058-5g	1-Acetyl-4-(2',4'-difluorobenzoyl)piperidine, 96%	84162-82-3	4'-difluorobenzoyl)piperidine 96%	5g	190.00	2021-05-24
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H33058-250mg	1-Acetyl-4-(2',4'-difluorobenzoyl)piperidine, 96%	84162-82-3	4'-difluorobenzoyl)piperidine 96%	250mg	21.30	2021-05-24
Alichem	A129004121-1g	1-(4-(2,4-Difluorobenzoyl)piperidin-1-yl)ethanone	84162-82-3	97%	1g	$159.14	2023-08-31
Alichem	A129004121-5g	1-(4-(2,4-Difluorobenzoyl)piperidin-1-yl)ethanone	84162-82-3	97%	5g	$463.22	2023-08-31

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Production Method

Production Method 1

25503-90-6

84162-82-3

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dichloromethane ; 3 h, 35 - 40 °C; 35 °C → rt
1.2 Reagents: Aluminum chloride Solvents: Dichloromethane ; rt → -2 °C
1.3 -2 - 5 °C; 4 h, -2 - 5 °C
1.4 Reagents: Hydrochloric acid Solvents: Water

Reference

Synthesis of novel 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole derivatives as antiproliferative agents: A structure-activity relationship study

Benaka Prasad, S. B.; Vinaya, K.; Ananda Kumar, C. S.; Swarup, Sanjay; Rangappa, K. S., Investigational New Drugs, 2009, 27(6), 534-542

Production Method 2

25503-90-6

84162-82-3

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: 1,2-Dichloroethane ; rt; 2 h, 65 °C; 65 °C → rt
1.2 Reagents: Aluminum chloride Solvents: 1,2-Dichloroethane ; rt; 4 h, reflux; reflux → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 1 h, cooled

Reference

Synthesis of 6-fluoro-3-(4-piperidyl)-1,2-benzoisoxazole hydrochloride

Wang, Chao; Liu, Ai-xia; Yu, Yan-kun; Ji, Ya-fei, Huaxue Shijie, 2011, 52(6), 352-354

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Raw materials

1-Acetylpiperidine-4-carboxylic acid

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Preparation Products

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one (84162-82-3)

1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:84162-82-3)1-4-(2,4-difluorobenzoyl)piperidin-1-ylethan-1-one

Order Number:A26704

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:03

Price ($):369.0

Email:sales@amadischem.com

Product Official Link

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